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Compound of Interest

Compound Name: JHU-083

cat. No.: B15613222

JHU-083 Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and handling of JHU-083.

Frequently Asked Questions (FAQs)

Q1: What is JHU-083 and what is its primary mechanism of action?

Al: JHU-083 is an experimental, orally bioavailable prodrug of the glutamine antagonist 6-
diazo-5-oxo-L-norleucine (DON).[1][2] Its primary mechanism of action is the inhibition of
glutaminase, an enzyme crucial for converting glutamine into glutamate.[3][4] By blocking
glutamine metabolism, JHU-083 can impede the growth of cancer cells, which are often highly
dependent on glutamine.[5][6] This interference with glutamine metabolism has been shown to
disrupt mTOR signaling and impair purine biosynthesis.[5][7]

Q2: What are the recommended storage conditions for JHU-0837

A2: JHU-083 should be stored as a powder in the dark at -20°C, where it is stable for up to
three years.[1] Stock solutions are generally unstable and it is highly recommended to prepare
them fresh for each experiment.[1][8] If short-term storage of a DMSO stock solution is
necessary, it can be kept at 4°C for up to two weeks or at -80°C for up to six months.[9]

Q3: Is JHU-083 soluble in aqueous buffers like PBS?
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A3: Yes, JHU-083 can be dissolved in sterile Phosphate-Buffered Saline (PBS) for in vivo
studies.[3][10][11] It has been successfully administered in PBS via oral gavage and
intraperitoneal injection.[3][10] However, preparing solutions in aqueous buffers can be
challenging, and precipitation may occur. It is crucial to prepare these solutions immediately
before use.[10]

Q4: Can | prepare a concentrated stock solution of JHU-083?

A4: Yes, you can prepare concentrated stock solutions in organic solvents like DMSO. A
solubility of up to 62 mg/mL in fresh, anhydrous DMSO has been reported.[1] These stock
solutions can then be diluted into aqueous buffers or cell culture media for your experiments.
Note that moisture in DMSO can significantly reduce the solubility of JHU-083.[1]

Solubility Data

The solubility of JHU-083 can vary depending on the solvent and its purity. The following table
summarizes solubility data from various sources.

Molar
Solvent Reported Solubility Concentration (at Notes
max solubility)

1-10 mg/mL (sparingly Use fresh, anhydrous
DMSO soluble)[12] to 62 ~3.2mMto 198.5mM  DMSO as moisture
mg/mL[1] reduces solubility.[1]
Ethanol 15 mg/mL][1] ~48.0 mM
Used for in vitro
Water 3-8 mg/mL][1] ~9.6 mM to 25.6 mM )
testing.[3]
Soluble (for in vivo N Prepare fresh and use
PBS Not specified ) )
use)[3][11][13] immediately.[10]
. 0.1-1 mg/mL (slightly
Acetonitrile ~0.3mM to 3.2 mM
soluble)[12]

Molecular Weight of JHU-083: 312.36 g/mol [1]
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Experimental Protocols & Troubleshooting
Protocol 1: Preparation of JHU-083 for In Vitro Cell
Culture Experiments

o Prepare a Stock Solution: Weigh the required amount of JHU-083 powder and dissolve it in
fresh, anhydrous DMSO to create a concentrated stock solution (e.g., 25 mg/mL).[8] Ensure
the solution is clear and fully dissolved.

e Dilution: Serially dilute the DMSO stock solution directly into your complete cell culture
medium to achieve the desired final concentration (e.g., 1 uM to 100 pM).[1]

o Immediate Use: Add the final solution to your cell cultures immediately after preparation, as
JHU-083 is unstable in aqueous solutions.[1]

Protocol 2: Preparation of JHU-083 in PBS for In Vivo
Administration

e Weigh Compound: Accurately weigh the required amount of JHU-083 for your desired
dosage (e.g., 1 mg/kg to 25 mg/kqg).[10][11]

o Dissolve in PBS: Add the appropriate volume of sterile PBS to the JHU-083 powder.

 Aid Dissolution: Vortex or sonicate the mixture briefly to aid dissolution. The solution should
be prepared immediately before administration to the animal.[10]

o Administration: Administer the freshly prepared solution via the desired route (e.g., oral
gavage, intraperitoneal injection).[3][10]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Prepare the solution

immediately before use. For

cell culture, ensure the final

N DMSO concentration is low
o ) Low aqueous solubility; ] )
Precipitation in PBS or Media o N (typically <0.5%) to avoid

solution instability. o ) )

solvent toxicity. Consider using

a co-solvent formulation for in

vivo studies if PBS solubility is

insufficient (see Protocol 3).

Always prepare solutions fresh
Inconsistent Experimental Degradation of JHU-083 in for each experiment.[1][8]
Results solution. Avoid freeze-thaw cycles of

stock solutions.

Use a new, sealed bottle of
o ] anhydrous DMSO.[1] Store

Low Solubility in DMSO DMSO has absorbed moisture.
DMSO properly to prevent

water absorption.

Protocol 3: Alternative In Vivo Formulation for Improved
Solubility

For applications requiring a higher concentration or improved stability in solution, a co-solvent
formulation can be used.[1][8]

o Prepare DMSO Stock: Create a concentrated, clear stock solution of JHU-083 in DMSO
(e.g., 25-62 mg/mL).[1][8]

e Add Co-solvents: In a stepwise manner, add the DMSO stock to PEG300, mix until clear,
then add Tween-80 and mix again until the solution is clear.

e Final Dilution: Add saline or ddH20 to reach the final desired volume and concentration.

e Immediate Use: This mixed solution should be used immediately for optimal results.[1]
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Visualized Experimental Workflow & Mechanism

The following diagrams illustrate key concepts related to the use of JHU-083.

Solution Preparation Workflow

JHU-083 Powder

Anhydrous DMSO

Dissolve

Concentrated Stock
(e.g., 25 mg/mL)

In Vitro

Cell Culture Media Sterile PBS

Dilute

Final Working Solution Final Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing JHU-083 solutions for experiments.
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Caption: JHU-083 mechanism of action via glutaminase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

